Cas no 2114-00-3 (a-Bromopropiophenone)

a-Bromopropiophenone Properties

Names and Identifiers

• 2-Bromopropiophenone
• 2-BROMO-1-PHENYL-1-PROPANONE
• ALPHA-BROMOPROPIOPHENONE
• BROMPROPIOPHENONE
• 1-Benzoyl-1-bromoethane
• 1-Bromoethyl phenyl ketone
• 2-bromo-1-phenyl-1-propanon
• 2-bromo-propiophenon
• alpha-Bromoethyl phenyl ketone
• alpha-Methylphenacyl bromide
• -Bromopropiophenone
• Propiophenone, 2-bromo-
• TL 336
• B-Bromopropiophenone
• α-Bromopropiophenone
• Bromine generation of benzene acetone
• 1-phenyl-1-oxo-2-bromopropane
• 2-bromo-1-phenyl-1-propan-1-one
• 2-bromo-1-phenyl-propan-1-one
• 2-Bromo-1-phenylpropan-1-one
• A-BROMOPROPIOPHENONE
• Propiophenone,2-bromo- (6CI,7CI,8CI)
• NSC 89689
• dl-a-Bromopropiophenone
• a-Bromoethyl phenyl ketone
• a-Methylphenacyl bromide
• +Expand

• MDL： MFCD00000145
• InChIKey： WPDWOCRJBPXJFM-UHFFFAOYSA-N
• Inchi： 1S/C9H9BrO/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7H,1H3
• SMILES： CC(C(=O)C1=CC=CC=C1)Br
• BRN： 508550

Computed Properties

• Exact Mass: 211.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.65270
• PSA: 17.07000
• Refractive Index: 1.57-1.572
• Water Partition Coefficient: Insoluble
• Boiling Point: 245-250 ºC
• Flash Point: >230 °F
• Color/Form: Pale green liquid
• Solubility: Unable or difficult to mix
• Density: 1.4

a-Bromopropiophenone Security Information

• RTECS：UG8400000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• PackingGroup：Ⅲ
• Risk Phrases： R22;R36/37/38
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：19

a-Bromopropiophenone Customs Data

• HS CODE：29147090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%